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Compound of Interest

Compound Name: Sodium dehydrocholate

Cat. No.: B1670196

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and use of sodium
dehydrocholate stock solutions in cell culture experiments. The information is intended to
guide researchers in accurately preparing solutions and understanding the cellular effects of
this bile acid.

Introduction

Sodium dehydrocholate is a water-soluble bile salt that is often used in biomedical research
to study the physiological and pathological effects of bile acids on various cell types,
particularly hepatocytes. Its hydrocholeretic properties, which stimulate an increase in bile
volume, make it a compound of interest in studies related to liver function, cholestasis, and
drug-induced liver injury. Accurate preparation of stock solutions is critical for obtaining
reproducible and reliable experimental results.

Chemical Properties and Storage

Proper handling and storage of sodium dehydrocholate are essential to maintain its stability
and activity.
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Property Value
Molecular Weight 424.51 g/mol
Appearance White to off-white powder

- DMSO: 50-85 mg/mL (117.8-200.2 mM)[1] -

Solubility Water: 0.1 M at 20°C

Storage (Powder) -20°C for up to 3 years

Storage (in Solvent) -80°C for up to 1 year[1]

Typical Working Concentration 5-80 uM in hepatocyte cell lines (e.g., L02)[2]

Experimental Protocols
Preparation of a 100 mM Sodium Dehydrocholate Stock
Solution in DMSO

This protocol describes the preparation of a concentrated stock solution in an organic solvent,
which is a common practice for compounds that may have limited solubility or stability in
agueous solutions over long periods.

Materials:

Sodium dehydrocholate powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes
Procedure:

« In a sterile environment (e.g., a laminar flow hood), weigh out 42.45 mg of sodium
dehydrocholate powder.
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» Transfer the powder to a sterile tube.
e Add 1 mL of sterile DMSO to the tube.

» Vortex the solution until the powder is completely dissolved. Gentle warming in a 37°C water
bath may be used to aid dissolution.

e The resulting solution is a 100 mM stock of sodium dehydrocholate.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

» Store the aliquots at -80°C.

Preparation of a 10 mM Sodium Dehydrocholate Stock
Solution in Sterile PBS

For experiments where the final DMSO concentration needs to be minimized, a stock solution
in a sterile aqueous buffer can be prepared. This stock should be made fresh for optimal
results.

Materials:

Sodium dehydrocholate powder

Sterile phosphate-buffered saline (PBS), pH 7.4

Sterile conical tube or bottle

0.22 um sterile filter

Vortex mixer

Procedure:
« In a sterile environment, weigh out 42.45 mg of sodium dehydrocholate powder.

» Transfer the powder to a sterile 15 mL conical tube.
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e Add 10 mL of sterile PBS (pH 7.4).
» Vortex thoroughly until the powder is completely dissolved.
 Sterile-filter the solution using a 0.22 um syringe filter into a new sterile tube.

e This 10 mM stock solution should ideally be prepared fresh for each experiment. If short-
term storage is necessary, it can be stored at 4°C for a few days, though stability should be
verified.

Application in Cell Culture
Dilution of Stock Solution into Cell Culture Medium

It is crucial to properly dilute the concentrated stock solution into the cell culture medium to
achieve the desired final concentration without causing precipitation or cellular toxicity from the
solvent.

Workflow for Preparing Working Concentrations:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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